BENGHE Methodological & Application

Check Availability & Pricing

The Versatile Synthon: Harnessing 4-
(Hydroxymethyl)picolinic Acid in Advanced
Organic Synthesis

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-(Hydroxymethyl)picolinic acid

Cat. No.: B1592660

Introduction: A Bifunctional Building Block with
Untapped Potential

In the landscape of modern organic synthesis, the strategic design of molecular scaffolds that
offer multiple points for diversification is of paramount importance. 4-
(Hydroxymethyl)picolinic acid, a heterocyclic compound featuring a pyridine-2-carboxylic
acid backbone appended with a 4-(hydroxymethyl) group, represents a highly versatile and
increasingly valuable synthon for chemists in pharmaceutical and materials science research.
Its intrinsic bifunctionality, combining a nucleophilic alcohol and a carboxylic acid capable of a
wide array of transformations, all positioned on a privileged pyridine ring, renders it an ideal
starting material for the construction of complex molecular architectures.

This application note provides a comprehensive guide to the practical use of 4-
(hydroxymethyl)picolinic acid in organic synthesis. We will delve into its reactivity, offering
detailed, field-proven protocols for key transformations including esterification, halide
substitution, oxidation, and etherification. Furthermore, we will explore its application as a
cornerstone in the synthesis of sophisticated ligands for catalysis and as a foundational
element in the development of bioactive molecules, underscoring its significance for
researchers, scientists, and drug development professionals.

Physicochemical Properties and Handling
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4-(Hydroxymethyl)picolinic acid is commercially available as a white to off-white crystalline
powder.[1] Its key properties are summarized in the table below.

Property Value Reference
Molecular Formula C7H7NOs3 [1]
Molecular Weight 153.14 g/mol [1]
Appearance White crystalline powder [1]

Purity >98% (Reagent Grade)

Storage Inert atmosphere, 2-8 °C [1]

Safety and Handling: As with all laboratory chemicals, appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when
handling 4-(hydroxymethyl)picolinic acid. It is advisable to work in a well-ventilated fume
hood. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Core Synthetic Transformations and Protocols

The unique arrangement of the carboxylic acid and hydroxymethyl groups on the pyridine ring
allows for a range of selective and versatile chemical modifications. The electron-withdrawing
nature of the pyridine nitrogen influences the reactivity of both functional groups.

Protocol 1: Synthesis of Methyl 4-
(chloromethyl)picolinate - A Key Intermediate

A common and highly useful transformation involves the simultaneous esterification of the
carboxylic acid and chlorination of the hydroxymethyl group. This is efficiently achieved in a
one-pot reaction using thionyl chloride (SOCIz2) and methanol. The thionyl chloride first converts
the carboxylic acid to an acyl chloride and the alcohol to a chlorosulfite ester which then
collapses to the alkyl chloride. The subsequent addition of methanol quenches the remaining
thionyl chloride and converts the acyl chloride to the methyl ester.

Reaction Scheme:
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2. Methanol

Methanol (excess)
G-(Hydroxymethyl)picolinic Acid) H2S0a4 (cat.) AP(MethyI 4-(hydroxymethyl)picolinate)
Reflux
MnO:
Methyl 4-(hydroxymethyl)picolinate Dichloromethane Methyl 4-formylpicolinate
Room Temperature

G/Iethyl 4-(ch|oromethyl)pic0linate]
Pd Catalyst (e.g., Pd(PPhs)a4)

Base (e.g., K2COs) Methyl 4-(arylmethyl)picolinate
Solvent (e.g., Dioxane/H20)
Arylboronic Acid

Click to download full resolution via product page

G-(Hydroxymethyl)picolinicAcidj 1. SOCk, DMF (cat) —P»| Methyl 4-(ch|oromethy|)pico|inatej

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. athabascau.ca [athabascau.ca]

 To cite this document: BenchChem. [The Versatile Synthon: Harnessing 4-
(Hydroxymethyl)picolinic Acid in Advanced Organic Synthesis]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1592660#using-4-hydroxymethyl-
picolinic-acid-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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